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Compound of Interest

Compound Name: FOXO4-DRI

Cat. No.: B15582169

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of FOXO04-DRI, a cell-permeable peptide antagonist that blocks the interaction of FOX0O4 and
p53, thereby inducing apoptosis in senescent cells.[1][2][3] Adherence to these guidelines is
critical for ensuring laboratory safety and maintaining the integrity of your research.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling FOXO4-DRl in its lyophilized or
reconstituted form. This includes:

» Eye Protection: Safety glasses with side shields or goggles.
o Hand Protection: Nitrile or latex gloves.
o Body Protection: A standard laboratory coat.

Chemical and Physical Properties

FOXO4-DRIl is a synthetic peptide.[4] While specific quantitative data on toxicity and
flammability are not readily available in standard safety data sheets, its nature as a peptide
suggests low volatility.
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Property Data

Molecular Formula C228H388Ns6064[5][6]

Molecular Weight Approximately 5358.05 g/mol [6]
Appearance Lyophilized white powder

Soluble in sterile, distilled water or buffered

Solubility ]
solutions (e.g., PBS).
Storage (Lyophilized) Store at -20°C for long-term stability.[3][7]
Store at 2-8°C for short-term use (up to one
Storage (Reconstituted) month); for longer periods, aliquot and store at

-20°C to avoid freeze-thaw cycles.[3][7]

Operational Plan: From Receipt to Experimentation

This section provides a step-by-step guide for the proper handling of FOXO4-DRI.

Receiving and Storage

 Inspect: Upon receipt, visually inspect the vial for any damage to the container or seal.
e Log: Record the date of receipt, lot number, and initial storage conditions.

o Store: Immediately transfer the lyophilized peptide to a -20°C freezer for long-term storage.

[31[7]

Reconstitution Protocol

» Equilibrate: Allow the vial of lyophilized FOXO4-DRI to reach room temperature before
opening to prevent condensation.

e Select Solvent: Use sterile, bacteriostatic water for injection or a buffer appropriate for your
experimental system (e.g., Phosphate Buffered Saline - PBS).

e Reconstitute: Slowly add the desired volume of solvent to the vial. For example, to create a 1
mg/mL stock solution from a 10 mg vial, add 10 mL of solvent.
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o Dissolve: Gently swirl or roll the vial to dissolve the peptide. Do not shake or vortex, as this
can degrade the peptide.

e Aliquot and Store: For reconstituted solutions, it is best practice to create single-use aliquots
to minimize contamination and degradation from repeated freeze-thaw cycles. Store aliquots
at -20°C.[3]

Experimental Use

« In Vitro: Typical concentrations for cell culture experiments range from 25 uM to 25 mM.[1][2]

[5]

 In Vivo: For animal studies, dosages around 5 mg/kg administered via intraperitoneal
injection have been reported.[1]

Disposal Plan

All materials that have come into contact with FOX04-DRl, including vials, pipette tips, and
gloves, should be disposed of in accordance with standard laboratory procedures for non-
hazardous chemical waste.

o Collect Waste: Place all contaminated disposable materials into a designated waste
container.

o Decontaminate: Decontaminate non-disposable labware by soaking in a suitable laboratory
disinfectant or by autoclaving.

» Dispose: Dispose of the collected waste through your institution's chemical waste disposal
program.

Experimental Workflow for Handling FOXO4-DRI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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FOXO4-DRI]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582169#personal-protective-equipment-for-
handling-foxo4-dri]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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